![molecular formula C₁₆H₁₇ClN₄O₈ B1139852 6-Chloro-2-hydroxy-9-(2',3',5'-tri-O-acetyl-beta-D-ribofuranosyl)purine CAS No. 161923-50-8](/img/structure/B1139852.png)
6-Chloro-2-hydroxy-9-(2',3',5'-tri-O-acetyl-beta-D-ribofuranosyl)purine
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Overview
Description
“6-Chloro-2-hydroxy-9-(2’,3’,5’-tri-O-acetyl-beta-D-ribofuranosyl)purine” is a purine nucleoside analog . Purine nucleoside analogs have broad antitumor activity targeting indolent lymphoid malignancies . Anticancer mechanisms in this process rely on inhibition of DNA synthesis and induction of apoptosis .
Synthesis Analysis
While specific synthesis methods for this compound were not found in the search results, it is mentioned that this compound is useful in organic synthesis .
Molecular Structure Analysis
The molecular formula of this compound is C16H17ClN4O8 . The molecular weight is 428.78 . The IUPAC name is [(2R,3R,4R,5R)-3,4-diacetyloxy-5-(6-chloro-2-oxo-1H-purin-9-yl)oxolan-2-yl]methyl acetate .
Chemical Reactions Analysis
This compound is a purine analog that inhibits the synthesis of DNA, RNA, and protein .
Physical And Chemical Properties Analysis
This compound is a solid . It is soluble in Dichloromethane, Ether, Ethyl Acetate, and Methanol . It has a boiling point of 648.3±65.0°C at 760 mmHg and a density of 1.7±0.1 g/cm3 .
Scientific Research Applications
Antitumor Activity
Purine nucleoside analogs, including this compound, have broad antitumor activity targeting indolent lymphoid malignancies . They can be used in the treatment of various types of cancer due to their ability to interfere with DNA synthesis and induce apoptosis in cancer cells .
Inhibition of DNA Synthesis
One of the mechanisms by which this compound exerts its antitumor activity is through the inhibition of DNA synthesis . By incorporating into the DNA of rapidly dividing cells, it can disrupt the process of DNA replication and thus inhibit the growth of cancer cells .
Induction of Apoptosis
Another mechanism of action of this compound is the induction of apoptosis , or programmed cell death . This can lead to the death of cancer cells and thus contribute to the antitumor activity of the compound .
Organic Synthesis
This compound is useful in organic synthesis . It can serve as a starting material or intermediate in the synthesis of other complex organic compounds .
Mechanism of Action
Target of Action
The primary target of 6-Chloro-2-hydroxy-9-(2’,3’,5’-tri-O-acetyl-beta-D-ribofuranosyl)purine, a purine nucleoside analog, is the DNA synthesis process in cells . This compound has broad antitumor activity, particularly targeting indolent lymphoid malignancies .
Mode of Action
This compound interacts with its target by inhibiting DNA synthesis . It incorporates into the DNA chain during replication, causing premature termination and leading to DNA damage . This damage triggers cell death mechanisms, particularly apoptosis .
Biochemical Pathways
The affected biochemical pathway is the DNA replication process. By inhibiting DNA synthesis, the compound disrupts the cell cycle, preventing the cell from dividing and proliferating . This disruption can lead to cell death, particularly in cancer cells that rely on rapid cell division for growth .
Result of Action
The result of the compound’s action is the induction of apoptosis, or programmed cell death, in targeted cells . This leads to a reduction in the number of cancer cells, slowing the progression of the disease .
Future Directions
properties
IUPAC Name |
[(2R,3R,4R,5R)-3,4-diacetyloxy-5-(6-chloro-2-oxo-1H-purin-9-yl)oxolan-2-yl]methyl acetate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17ClN4O8/c1-6(22)26-4-9-11(27-7(2)23)12(28-8(3)24)15(29-9)21-5-18-10-13(17)19-16(25)20-14(10)21/h5,9,11-12,15H,4H2,1-3H3,(H,19,20,25)/t9-,11-,12-,15-/m1/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDPLUTIBYLKPII-SDBHATRESA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OCC1C(C(C(O1)N2C=NC3=C(NC(=O)N=C32)Cl)OC(=O)C)OC(=O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(NC(=O)N=C32)Cl)OC(=O)C)OC(=O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17ClN4O8 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Chloro-2-hydroxy-9-(2',3',5'-tri-O-acetyl-beta-D-ribofuranosyl)purine |
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